Cas no 1595854-64-0 (1-bromo-3-{(1-iodo-2-methylpropan-2-yl)oxymethyl}benzene)

• Product Name: 1-bromo-3-{(1-iodo-2-methylpropan-2-yl)oxymethyl}benzene
• CAS No: 1595854-64-0
• MF: C₁₁H₁₄BrIO
• MW: 369.036735057831
• CID: 5797538
• PubChem ID: 114774895
• Update Time: 2025-06-09

1-bromo-3-{(1-iodo-2-methylpropan-2-yl)oxymethyl}benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-{(1-iodo-2-methylpropan-2-yl)oxymethyl}benzene
• 1-bromo-3-{[(1-iodo-2-methylpropan-2-yl)oxy]methyl}benzene
• EN300-1133301
• 1595854-64-0

• Inchi： 1S/C11H14BrIO/c1-11(2,8-13)14-7-9-4-3-5-10(12)6-9/h3-6H,7-8H2,1-2H3
• InChI Key： LRZAWWVGOJQILX-UHFFFAOYSA-N
• SMILES： ICC(C)(C)OCC1C=CC=C(C=1)Br

Computed Properties

• Exact Mass: 367.92728g/mol
• Monoisotopic Mass: 367.92728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-3-{(1-iodo-2-methylpropan-2-yl)oxymethyl}benzene

Professional Introduction to Compound with CAS No. 1595854-64-0 and Product Name: 1-bromo-3-{(1-iodo-2-methylpropan-2-yl)oxymethyl}benzene

The compound in question, identified by the CAS number 1595854-64-0, is a highly specialized organic molecule with the systematic name 1-bromo-3-{(1-iodo-2-methylpropan-2-yl)oxymethyl}benzene. This compound belongs to a class of aromatic derivatives that have garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry due to its unique structural features and potential applications.

At the core of this compound's structure lies a benzene ring, which is a fundamental scaffold in medicinal chemistry. The benzene ring is substituted with a bromine atom at the 1-position and an oxymethyl group at the 3-position, which is further functionalized with a (1-iodo-2-methylpropan-2-yl) side chain. This specific arrangement of functional groups imparts unique reactivity and makes the compound a valuable intermediate in the synthesis of more complex molecules.

One of the most compelling aspects of this compound is its potential utility in the development of novel pharmaceuticals. The presence of both bromine and iodine substituents on the aromatic ring suggests that it can serve as a versatile building block for cross-coupling reactions, such as Suzuki-Miyaura, Heck, or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many biologically active compounds.

Recent advancements in synthetic methodologies have highlighted the importance of such intermediates in drug discovery. For instance, the (1-iodo-2-methylpropan-2-yl) group can be readily transformed into other functional groups through various chemical transformations, including halogen exchange reactions or eliminations, thereby allowing for further diversification of the molecular framework.

The oxymethyl group at the 3-position of the benzene ring also plays a crucial role in determining the compound's reactivity. This group can participate in nucleophilic additions or undergo etherification reactions, providing multiple pathways for further functionalization. Such flexibility makes this compound an attractive candidate for medicinal chemists seeking to develop new therapeutic agents.

In light of current research trends, compounds like 1-bromo-3-{(1-iodo-2-methylpropan-2-yl)oxymethyl}benzene are being explored for their potential in modulating biological pathways relevant to diseases such as cancer, inflammation, and neurological disorders. The ability to precisely modify the structure of these intermediates allows researchers to fine-tune their pharmacological properties, including potency, selectivity, and metabolic stability.

Moreover, the growing interest in green chemistry has prompted investigations into more sustainable synthetic routes for these types of compounds. The use of catalytic methods and solvent-free conditions can significantly reduce waste and improve yields, aligning with global efforts to minimize environmental impact.

The bromine and iodine atoms in this compound also make it a suitable candidate for photochemical studies. Halogenated aromatic compounds often exhibit interesting photophysical properties, which can be exploited in applications ranging from organic electronics to photodynamic therapy.

From a commercial perspective, intermediates like 1-bromo-3-{(1-iodo-2-methylpropan-2-yl)oxymethyl}benzene are increasingly sought after by pharmaceutical companies due to their versatility and potential therapeutic applications. As drug discovery pipelines continue to expand, the demand for high-quality intermediates such as this one is expected to rise.

In conclusion, 1-bromo-3-{(1-iodo-2-methylpropan-2-yl)oxymethyl}benzene (CAS No. 1595854-64-0) represents a promising tool for synthetic chemists and medicinal chemists alike. Its unique structural features and reactivity make it an invaluable intermediate for constructing complex molecules with potential therapeutic benefits. As research in this area progresses, we can anticipate further innovative applications emerging from this versatile compound.